Cas no 865998-45-4 (Ethyl 1-Benzylimidazole-2-carboxylate)

Ethyl 1-Benzylimidazole-2-carboxylate structure
865998-45-4 structure
Product Name:Ethyl 1-Benzylimidazole-2-carboxylate
CAS No:865998-45-4
MF:C13H14N2O2
MW:230.262463092804
MDL:MFCD11857953
CID:828037
PubChem ID:39869052
Update Time:2024-10-26

Ethyl 1-Benzylimidazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 1-benzylimidazole-2-carboxylate
    • ethyl 1-benzyl-1H-imidazole-2-carboxylate
    • IKHCKQVOPBTOEG-UHFFFAOYSA-N
    • NE20721
    • SY014808
    • X6584
    • Z1245537831
    • Ethyl 1-(phenylmethyl)-1H-imidazole-2-carboxylate (ACI)
    • 1-Benzyl-1H-imidazole-2-carboxylic acid ethyl ester
    • Ethyl1-benzylimidazole-2-carboxylate
    • EN300-42762
    • DB-023562
    • Z431551008
    • CS-11302
    • AKOS016002116
    • AC2261
    • DTXSID90653842
    • SCHEMBL1593910
    • AC-27130
    • 865998-45-4
    • MFCD11857953
    • Ethyl 1-Benzylimidazole-2-carboxylate
    • MDL： MFCD11857953
    • Inchi： 1S/C13H14N2O2/c1-2-17-13(16)12-14-8-9-15(12)10-11-6-4-3-5-7-11/h3-9H,2,10H2,1H3
    • InChI Key： IKHCKQVOPBTOEG-UHFFFAOYSA-N
    • SMILES： O=C(C1N(CC2C=CC=CC=2)C=CN=1)OCC

Computed Properties

  • Exact Mass: 230.105527694g/mol
  • Monoisotopic Mass: 230.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.1
  • XLogP3: 2.2

Ethyl 1-Benzylimidazole-2-carboxylate Pricemore >>

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Ethyl 1-Benzylimidazole-2-carboxylate Production Method

Production Method 1

33543-78-1 33543-78-1
865998-45-4 865998-45-4
Reaction Conditions
1.1 Catalysts: Cesium carbonate Solvents: Dimethylformamide ;  0.5 h, rt
1.2 rt; 2 - 8 h, rt → 80 °C
Reference
Structure-guided optimization of 1H-imidazole-2-carboxylic acid derivatives affording potent VIM-Type metallo-β-lactamase inhibitors
Yan, Yu-Hang; et al, European Journal of Medicinal Chemistry, 2022, 228,

Ethyl 1-Benzylimidazole-2-carboxylate Raw materials

Ethyl 1-Benzylimidazole-2-carboxylate Preparation Products

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